Cas no 951906-30-2 ({4-(4-fluorophenoxy)methylphenyl}methanamine)

• Product Name: {4-(4-fluorophenoxy)methylphenyl}methanamine
• CAS No: 951906-30-2
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• MDL: MFCD09738424
• CID: 5249179
• PubChem ID: 16791624
• Update Time: 2025-10-31

{4-(4-fluorophenoxy)methylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[(4-fluorophenoxy)methyl]-
• (4-((4-Fluorophenoxy)methyl)phenyl)methanamine
• {4-(4-fluorophenoxy)methylphenyl}methanamine

• MDL： MFCD09738424
• Inchi： 1S/C14H14FNO/c15-13-5-7-14(8-6-13)17-10-12-3-1-11(9-16)2-4-12/h1-8H,9-10,16H2
• InChI Key： DNLWPKROJFQYGZ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(COC2=CC=C(F)C=C2)C=C1

Additional information on {4-(4-fluorophenoxy)methylphenyl}methanamine

Introduction to {4-(4-fluorophenoxy)methylphenyl}methanamine (CAS No. 951906-30-2)

{4-(4-fluorophenoxy)methylphenyl}methanamine, also known by its CAS number 951906-30-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenoxy group and a methylphenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of {4-(4-fluorophenoxy)methylphenyl}methanamine is defined by the presence of a benzene ring substituted with a methylene group, which is further substituted with a 4-fluorophenoxy group. The fluorine atom in the phenoxy group can influence the compound's physicochemical properties, such as lipophilicity and electronic effects, which are crucial for its biological interactions. The methanamine functional group at the other end of the molecule provides additional reactivity and potential for forming hydrogen bonds, which can be important for binding to biological targets.

Recent studies have explored the potential therapeutic applications of {4-(4-fluorophenoxy)methylphenyl}methanamine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in various physiological processes. The ability of {4-(4-fluorophenoxy)methylphenyl}methanamine to interact with specific GPCRs has been investigated in both in vitro and in vivo models, showing promising results in modulating receptor activity and potentially treating diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its potential as a GPCR modulator, {4-(4-fluorophenoxy)methylphenyl}methanamine has also been studied for its anti-inflammatory properties. Inflammatory responses are involved in numerous diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have demonstrated that {4-(4-fluorophenoxy)methylphenyl}methanamine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The pharmacokinetic properties of {4-(4-fluorophenoxy)methylphenyl}methanamine have also been evaluated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its use as a therapeutic agent. The compound's lipophilicity and molecular weight contribute to its ability to cross biological membranes and reach target tissues effectively. Furthermore, its metabolic stability has been assessed using liver microsomes, indicating that it is relatively stable under physiological conditions.

To further explore the therapeutic potential of {4-(4-fluorophenoxy)methylphenyl}methanamine, clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These preliminary findings are encouraging and warrant further investigation into its clinical applications.

In conclusion, {4-(4-fluorophenoxy)methylphenyl}methanamine (CAS No. 951906-30-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more data becomes available from preclinical studies and clinical trials, the role of {4-(4-fluorophenoxy)methylphenyl}methanamine in medicine is likely to become increasingly significant.